Cas no 2229595-39-3 (5-chloro-2-fluoropyridine-3-sulfonyl fluoride)

• Product Name: 5-chloro-2-fluoropyridine-3-sulfonyl fluoride
• CAS No: 2229595-39-3
• MF: C₅H₂ClF₂NO₂S
• MW: 213.589685916901
• CID: 6547762
• PubChem ID: 165870242
• Update Time: 2025-06-11

5-chloro-2-fluoropyridine-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-fluoropyridine-3-sulfonyl fluoride
• EN300-1988024
• 2229595-39-3

• Inchi： 1S/C5H2ClF2NO2S/c6-3-1-4(12(8,10)11)5(7)9-2-3/h1-2H
• InChI Key： FKSHOSDCWNQHMK-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)S(=O)(=O)F)F

Computed Properties

• Exact Mass: 212.9462835g/mol
• Monoisotopic Mass: 212.9462835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.4Ų

Additional information on 5-chloro-2-fluoropyridine-3-sulfonyl fluoride

Introduction to 5-chloro-2-fluoropyridine-3-sulfonyl fluoride (CAS No: 2229595-39-3)

5-chloro-2-fluoropyridine-3-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No) 2229595-39-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of halogenated pyridines, which are widely recognized for their versatile applications in medicinal chemistry due to their unique structural and electronic properties. The presence of both chlorine and fluorine substituents, along with a sulfonyl fluoride functional group, makes this molecule a valuable intermediate in the synthesis of various bioactive molecules.

The< strong> sulfonyl fluoride moiety is particularly noteworthy as it serves as a versatile handle for further chemical modifications. This group can be readily converted into other functional groups such as sulfonamides, sulfonates, or carboxylic acids through various chemical reactions. These transformations are crucial in drug discovery, where the introduction of specific functional groups can significantly alter the pharmacological properties of a compound. The< strong> 5-chloro-2-fluoropyridine-3-sulfonyl fluoride structure provides an ideal platform for such modifications, enabling researchers to explore a wide range of potential drug candidates.

In recent years, there has been growing interest in halogenated pyridines due to their role as key building blocks in the synthesis of active pharmaceutical ingredients (APIs). The< strong> 5-chloro-2-fluoropyridine-3-sulfonyl fluoride CAS No 2229595-39-3 is no exception and has been utilized in several synthetic protocols for the development of novel therapeutic agents. For instance, its application in the synthesis of kinase inhibitors has been extensively studied. Kinase inhibitors are a major class of drugs used to treat various diseases, including cancer and inflammatory disorders. The ability to introduce fluorine and chlorine atoms at specific positions on the pyridine ring allows for fine-tuning of the compound's binding affinity and selectivity towards target kinases.

The< strong> fluorine atom in particular plays a critical role in modulating the pharmacokinetic properties of drug candidates. Fluorine substitution can enhance metabolic stability, improve oral bioavailability, and increase binding affinity to biological targets. Additionally, the< strong> chlorine atom can serve as a leaving group in nucleophilic substitution reactions, facilitating further derivatization. These properties make< strong> 5-chloro-2-fluoropyridine-3-sulfonyl fluoride a highly sought-after intermediate in medicinal chemistry.

Recent advancements in computational chemistry have further highlighted the importance of< strong> 5-chloro-2-fluoropyridine-3-sulfonyl fluoride. Molecular modeling studies have demonstrated that the presence of both chlorine and fluorine substituents can significantly enhance the interactions between the compound and its biological target. These studies have provided valuable insights into the structural features that contribute to high binding affinity and selectivity. Such computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the identification of promising lead compounds.

The< strong> sulfonyl fluoride group also offers opportunities for exploring novel reaction pathways. For example, it can be converted into sulfonamides through nucleophilic substitution reactions, which are widely used in medicinal chemistry for the development of bioactive molecules. Sulfonamides have been successfully employed in the treatment of various diseases, including bacterial infections, diabetes, and cancer. The ability to efficiently transform< strong> 5-chloro-2-fluoropyridine-3-sulfonyl fluoride into sulfonamides underscores its versatility as a synthetic intermediate.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. Halogenated pyridines are known to exhibit herbicidal, fungicidal, and insecticidal properties. The unique structural features of< strong> 5-chloro-2-fluoropyridine-3-sulfonyl fluoride, particularly the combination of chlorine and fluorine substituents, make it an attractive candidate for developing novel agrochemicals that target specific pests while minimizing environmental impact.

The synthesis of< strong> 5-chloro-2-fluoropyridine-3-sulfonyl fluoride involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Recent methodologies have focused on improving synthetic efficiency by employing greener solvents and catalytic systems. These advancements not only enhance the sustainability of the synthesis but also reduce costs associated with production.

The growing demand for halogenated pyridines has led to increased industrial interest in their production. Several chemical companies have developed specialized processes for synthesizing these compounds on an industrial scale. These processes are designed to meet stringent quality standards while ensuring scalability for large-scale production needs.

In conclusion, 5-chloro-2-fluoropyridine-3-sulfonyl fluoride (CAS No: 2229595-39-3) is a multifunctional compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it an invaluable intermediate for synthesizing a wide range of bioactive molecules. The ongoing research into its applications and synthetic methodologies underscores its importance in modern chemical science.